Cas no 96256-53-0 (4-phenyl-3-(trifluoromethyl)-1H-pyrazole)

• Product name: 4-phenyl-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 96256-53-0
• MF: C₁₀H₇F₃N₂
• MW: 212.171192407608
• CID: 2192700
• PubChem ID: 2740124

4-phenyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-pyrazole, 4-phenyl-3-(trifluoromethyl)-
• 4-phenyl-3-(trifluoromethyl)-1H-pyrazole
• HR-0369
• 1Z8
• 4oz3
• 96256-53-0
• MFCD00110513
• SR-01000633462-1
• WXEWNBPXLKAGHA-UHFFFAOYSA-N
• 4-phenyl-5-(trifluoromethyl)-1H-pyrazole
• AKOS027339447
• Maybridge3_006388
• IDI1_017775
• SCHEMBL8632466
• 856-677-5
• Q27452595
• CCG-43553
• EN300-176134
• CS-0080483
• HMS1449C08
• WDA25653
• DB-337310

• Inchi： InChI=1S/C10H7F3N2/c11-10(12,13)9-8(6-14-15-9)7-4-2-1-3-5-7/h1-6H,(H,14,15)
• InChI Key： WXEWNBPXLKAGHA-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 212.05613272Da
• Monoisotopic Mass: 212.05613272Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-phenyl-3-(trifluoromethyl)-1H-pyrazole

Comprehensive Overview of 4-phenyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 96256-53-0)

4-phenyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 96256-53-0) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a phenyl group and a trifluoromethyl group attached to a pyrazole ring, makes it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly for its role in modulating biological targets. The compound's trifluoromethyl group enhances its lipophilicity and metabolic stability, which are critical properties in medicinal chemistry.

In recent years, the demand for fluorinated pyrazole derivatives has surged due to their applications in developing bioactive molecules. The 4-phenyl-3-(trifluoromethyl)-1H-pyrazole scaffold is particularly notable for its use in designing kinase inhibitors and anti-inflammatory agents. A growing body of literature highlights its efficacy in targeting enzymes involved in signal transduction pathways. This aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects.

From an industrial perspective, CAS No. 96256-53-0 is valued for its synthetic flexibility. Chemists often employ it as a building block for constructing more complex molecules. Its trifluoromethyl group is a key feature, as fluorine-containing compounds are known to improve pharmacokinetic properties. This has led to its inclusion in libraries for high-throughput screening (HTS) programs, where it serves as a candidate for hit-to-lead optimization. The compound's stability under various reaction conditions further enhances its utility in multi-step syntheses.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike some traditional intermediates, 4-phenyl-3-(trifluoromethyl)-1H-pyrazole is designed to meet modern green chemistry standards. Its synthesis often involves catalytic methods that reduce waste and energy consumption. This aligns with the broader shift toward sustainable chemical manufacturing, a topic of high interest among stakeholders in the pharmaceutical and agrochemical sectors.

Another area of exploration is the compound's potential in material science. Recent studies suggest that fluorinated pyrazoles can contribute to the development of advanced polymers with unique thermal and electronic properties. This has sparked interest in industries ranging from electronics to coatings, where such materials could offer performance advantages. The trifluoromethyl group, in particular, is known to influence material characteristics like solubility and dielectric constant.

For researchers and manufacturers, sourcing high-quality 4-phenyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 96256-53-0) is critical. Analytical techniques such as NMR spectroscopy and HPLC are commonly used to verify purity and structural integrity. Suppliers often provide technical data sheets detailing specifications like melting point, solubility, and storage conditions. These details are essential for ensuring reproducibility in experimental and industrial settings.

In summary, 4-phenyl-3-(trifluoromethyl)-1H-pyrazole represents a compelling case study in the intersection of chemistry and innovation. Its applications span drug discovery, agrochemicals, and material science, reflecting the compound's adaptability. As research continues to uncover new uses for this scaffold, its relevance in both academic and industrial contexts is likely to grow. The ongoing focus on sustainable chemistry and precision therapeutics further underscores its potential as a key player in future scientific advancements.